Cas no 77-99-6 (Ethyl-2-(hydroxymethyl)-1,3-propanediol)

• Product Name: Ethyl-2-(hydroxymethyl)-1,3-propanediol
• CAS No: 77-99-6
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• MDL: MFCD00004694
• CID: 34101
• PubChem ID: 6510
• Update Time: 2025-08-04

Ethyl-2-(hydroxymethyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-2-(hydroxymethyl)propane-1,3-diol
• 1,1,1-TRIMETHYLOLPROPANE
• 1,1,1-TRIS(HYDROXYMETHYL)PROPANE
• 2,2-BIS(HYDROXYMETHYL)-1-BUTANOL
• 2,2'-DIHYDROXYMETHYL-1-BUTANOL
• HEXAGLYCEROL
• PROPYLIDYNETRIS(METHANOL)
• TMP
• TMPHYDRO(R)
• TRIS(HYDROXYMETHYL)PROPANE
• (propanetriyl)tris-methano
• 1,1,1-Tris(hydroxy)propane
• 1,1,1-tris(hydroxymethyl)-propan
• 2,2-bis(hydroxymethyl)-1-butanol[qr]
• 2,2-Dihydroxymethylbutanol
• 2-ethyl-2-(hydroxymethyl)-3-propanediol
• 2-Ethyl-2-(hydroxymethyl)propanediol
• 2-ethyl-2-hydroxymethyl-3-propanediol
• 3-Propanediol,2-ethyl-2-(hydroxymethyl)-1
• 1,1,1-Tris(hydroxymethyl)propane (TMP)
• Trimethylolpropane
• 2-Ethyl-2-(Hydroxymethyl)-1,3-Propanediol
• 1,1,1-Trihydroxymethylpropane
• 2-Ethyl-2-hydroxymethyl-1,3-propanediol
• Ethriol
• Trimethylol propane
• Hexaglycerine
• Ettriol
• Etriol
• TMP (alcohol)
• 1,3-Propanediol, 2-ethyl-2-(hydroxymethyl)-
• Ethyltrimethylolmethane
• Tri(hydroxymethyl)propane
• Methanol, (propanetriyl)tris-
• 1,1,1-Tri(hydroxymethyl)propane
• Propylidynetrimethanol
• 2-Ethyl-2-(hydroxymet
• Ethyl-2-(hydroxymethyl)-1,3-propanediol

• MDL： MFCD00004694
• Inchi： 1S/C6H14O3/c1-2-6(3-7,4-8)5-9/h7-9H,2-5H2,1H3
• InChI Key： ZJCCRDAZUWHFQH-UHFFFAOYSA-N
• SMILES： CCC(CO)(CO)CO
• BRN： 1698309

Computed Properties

• Exact Mass: 134.09400
• Monoisotopic Mass: 134.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 60.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8

Experimental Properties

• Color/Form: Odorless white crystals with a sweet taste.
• Density: 1.176
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 149°C/2mmHg(lit.)
• Flash Point: Fahrenheit: 356 ° f
  Celsius: 180 ° c
  
• Refractive Index: 1.4850 (estimate)
• PH: 6.5 (100g/l, H2O, 20℃)(External MSDS)
• Solubility: H2O: 0.1 g/mL, clear
• Water Partition Coefficient: dissolution
• PSA: 60.69000
• LogP: -0.64030
• Vapor Pressure: <1 mmHg ( 20 °C)
• Solubility: It is easily soluble in water, low-carbon alcohol, glycerol, N, N-dimethylformamide, partially soluble in acetone and ethyl acetate, slightly soluble in carbon tetrachloride, ether and chloroform, and insoluble in aliphatic hydrocarbons, aromatic hydrocarbons and chlorinated hydrocarbons.
• Sensitiveness: Easily absorb moisture

Ethyl-2-(hydroxymethyl)-1,3-propanediol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S22-S24/25
• RTECS：TY6470000
• TSCA：Yes
• Explosive Limit：2-11.8%(V)
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Safety Term：S24/25

Related Categories

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